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Compound of Interest

Compound Name: Hoe 892

Cat. No.: B1673330 Get Quote

For laboratory personnel, including researchers, scientists, and drug development

professionals, a comprehensive understanding of safety protocols for handling chemical

substances is paramount. This document provides essential, immediate safety and logistical

information for the handling of Silicone Oil 691-892, including detailed personal protective

equipment (PPE) requirements, operational procedures, and disposal plans.

Hazard Identification and Classification
Silicone Oil 691-892 is classified as a hazardous substance. It is an extremely flammable

aerosol that can cause skin irritation and may cause drowsiness or dizziness.[1][2] The product

is also toxic to aquatic life with long-lasting effects.[1][2]

Hazard Summary Table
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Hazard Class Category Hazard Statement

Flammable Aerosol 1
H222: Extremely flammable

aerosol.[1]

Gases Under Pressure Compressed gas

H280: Contains gas under

pressure; may explode if

heated.

Skin Corrosion/Irritation 2 H315: Causes skin irritation.

Specific target organ toxicity —

single exposure
3

H336: May cause drowsiness

or dizziness.

Hazardous to the aquatic

environment, long-term hazard
2

H411: Toxic to aquatic life with

long lasting effects.

- -
AUH044: Risk of explosion if

heated under confinement.

- -

AUH066: Repeated exposure

may cause skin dryness and

cracking.

Personal Protective Equipment (PPE)
To ensure personal safety while handling Silicone Oil 691-892, the following personal protective

equipment is mandatory.

PPE Requirements Table
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Body Part PPE Recommendation Rationale

Respiratory

Use a chemical cartridge

respirator if air contamination

is above the accepted level.

To prevent inhalation of vapors

which can cause respiratory

irritation, headache, fatigue,

and dizziness.

Hands Wear protective gloves.

To prevent skin contact which

can cause irritation, cracking,

and eczema.

Eyes

Wear approved chemical

safety goggles where eye

exposure is reasonably

probable.

To protect against eye irritation

and potential chemical burns.

Body Wear protective clothing. To avoid contact with skin.

Operational and Disposal Plans
Adherence to proper operational and disposal protocols is critical to maintaining a safe

laboratory environment.

Handling and Storage Procedures
Workflow for Safe Handling and Storage
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Handling Procedures Storage Procedures

Start Handling

Ensure adequate general and local exhaust ventilation.

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.

Avoid spilling and contact with skin and eyes.

Avoid breathing vapours/spray.

Wear appropriate PPE (gloves, goggles, protective clothing).

Handling Complete

Begin Storage

Do not expose aerosol cans to direct sunlight or temperatures above 50°C.

Keep away from strong oxidizing agents, strong alkalis, and strong mineral acids.

Storage Complete

Click to download full resolution via product page

Caption: Workflow for the safe handling and storage of Silicone Oil 691-892.

First Aid Measures
In case of exposure, immediate and appropriate first aid is crucial.
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First Aid Procedures Table

Exposure Route First Aid Protocol

Inhalation

Move the exposed person to fresh air at once. If

breathing is difficult, trained personnel may

administer oxygen. Keep the person warm and

at rest. Get prompt medical attention.

Ingestion

DO NOT INDUCE VOMITING! Rinse mouth

thoroughly with water and give large amounts of

milk or water if the person is conscious. Get

medical attention if any discomfort continues.

Skin Contact

Wash the skin immediately with soap and water.

Get medical attention if any discomfort

continues.

Eye Contact

Remove any contact lenses. Promptly wash

eyes with plenty of water while lifting the eyelids.

Continue to rinse for at least 15 minutes. Get

medical attention if any discomfort continues.

Spill and Disposal Procedures
Logical Flow for Spill and Disposal Management
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Spill Response Disposal Protocol

Spill Occurs

Evacuate area if leakage cannot be stopped.

Extinguish all ignition sources. Avoid sparks, flames, heat, and smoking.

Ventilate the area.

Wear necessary protective equipment.

Let it evaporate. For larger spills, use liquid-absorbent material.

Spill Cleaned

Begin Disposal

Empty containers must not be burned due to explosion hazard.

Dispose of waste and residues in accordance with local authority requirements.

Disposal Complete

Click to download full resolution via product page

Caption: Logical flow for spill response and disposal of Silicone Oil 691-892.

Disposal: Empty containers pose an explosion hazard and must not be incinerated. All waste

and residues should be disposed of in accordance with local authority requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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